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Compound of Interest

(3-(Cyclopentyloxy)-4-
Compound Name:
methoxyphenyl)boronic acid

Cat. No.: B061680

Essential Safety and Handling Guide for (3-
(Cyclopentyloxy)-4-methoxyphenyl)boronic acid

This guide provides crucial safety and logistical information for handling (3-
(Cyclopentyloxy)-4-methoxyphenyl)boronic acid (CAS No. 159613-21-5), a compound
frequently used in research and drug development. Adherence to these procedures is vital for
ensuring laboratory safety and operational integrity.

Hazard Identification and Classification

(3-(Cyclopentyloxy)-4-methoxyphenyl)boronic acid is classified as a hazardous substance.
The primary hazards associated with this compound are summarized below.

GHS Hazard Statements:

e H315: Causes skin irritation.[1][2][3][4][5]

e H319: Causes serious eye irritation.[1][2][3][4][5]

o H335: May cause respiratory irritation.[1][2][3][4][5]

Signal Word: Warning[2][3]
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Hazard Class Hazard Category GHS Classification

H315: Causes skin irritation[1]

Skin Corrosion/Irritation Category 2
[21[3]141[5]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L
Irritation irritation[1][2][3][4][5]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 L
(Single Exposure) irritation[1][2][3][4][5]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling (3-
(Cyclopentyloxy)-4-methoxyphenyl)boronic acid to minimize exposure and ensure personal

safety.
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Protection Type

Specification

Standard

Eye/Face Protection

Safety glasses with side-
shields or goggles.[2][3] A face
shield may be required in
situations with a higher risk of

splashing.

EN166 (EU) or OSHA 29 CFR
1910.133 (US)[3][6]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber). Gloves
must be inspected before use
and disposed of properly after
handling.[1][2][3]

Skin and Body Protection

Long-sleeved laboratory coat
and appropriate protective
clothing to prevent skin

exposure.[2][6]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator should be used
when dust concentrations are
high or ventilation is
inadequate.[2][6][7] A dust
mask (e.g., N95) is
recommended for handling the
solid.[8]

Operational and Handling Plan

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.[1][2][6]

o Use a local exhaust system to control the dispersion of dust.[9]

o Ensure that an eyewash station and safety shower are readily accessible.[6][9]
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Step-by-Step Handling Protocol:

e Preparation: Before handling, ensure all necessary PPE is worn correctly. Inspect gloves for
any signs of damage.[1][3]

» Dispensing: Carefully weigh and dispense the solid material in a designated area, such as a
fume hood, to minimize dust generation.[6] Avoid creating and inhaling dust.[1][3][6]

¢ Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

o Post-Handling: After handling, wash hands thoroughly with soap and water.[1][2][3] Clean all
contaminated surfaces.

Emergency Procedures

Exposure Route First Aid Measures

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if symptoms persist.[2][3][6]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes.
Skin Contact . . o
Remove contaminated clothing. If skin irritation

occurs, seek medical advice.[2][3][7]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[1][2][3][9]

Do NOT induce vomiting. Rinse mouth with

Ingestion water. Seek medical attention if you feel unwell.

[2131°]

Disposal Plan

Waste Collection:
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o Collect waste material in a suitable, closed, and properly labeled container for disposal.[1][3]

[6]
» Do not allow the product to enter drains.[1]
Disposal Method:
» Dispose of waste material through a licensed professional waste disposal service.[3]

o Contaminated packaging should be disposed of in the same manner as the unused product.

[2][3]

» Follow all local, state, and federal regulations for hazardous waste disposal.[2]
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Caption: Workflow for the safe handling of chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling (3-
(Cyclopentyloxy)-4-methoxyphenyl)boronic acid]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b061680#personal-protective-equipment-
for-handling-3-cyclopentyloxy-4-methoxyphenyl-boronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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